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Compound of Interest

2',7-Dihydroxy-5,8-
Compound Name:
dimethoxyflavanone

Cat. No.: B14756639

Essential Safety and Handling Guide for 2',7-
Dihydroxy-5,8-dimethoxyflavanone

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2',7-Dihydroxy-5,8-dimethoxyflavanone. The
following procedures and recommendations are based on general safety protocols for
flavanone compounds and should be supplemented by a thorough review of any specific
Safety Data Sheet (SDS) that may become available for this exact compound.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is essential to minimize exposure and ensure safety
when handling 2',7-Dihydroxy-5,8-dimethoxyflavanone, which is typically a solid powder. The
following table summarizes the recommended PPE.
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Standard/Specificat
PPE Category Item . Purpose
ion
) Protects against
Eye Protection Safety Glasses ANSI Z87.1 or EN 166

splashes and dust.

Recommended when
Chemical Goggles ANSI Z87.1 or EN 166 there is a significant
risk of splashing.[1]

Prevents skin contact.

Check manufacturer's
Hand Protection Protective Gloves Nitrile or Neoprene chemical resistance

guide for specific

breakthrough times.

Protects skin and
Body Protection Laboratory Coat Standard lab coat personal clothing from

contamination.

Required when

handling the powder
) ) NIOSH-approved or )
Respiratory Dust Respirator valent outside of a fume
equivalen
d hood or if dust is

generated.[1]

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the integrity of
the compound and protecting laboratory personnel.

Engineering Controls:

e Fume Hood: Whenever possible, handle 2',7-Dihydroxy-5,8-dimethoxyflavanone in a
certified laboratory fume hood to minimize inhalation exposure.[1]

o Ventilation: Ensure the laboratory is well-ventilated to control airborne dust.

Handling Procedures:
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o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace by clearing it of unnecessary items and ensuring spill control materials are readily
available.

e Weighing and Transfer: Conduct weighing and transferring of the solid compound in a fume
hood or a designated area with localized exhaust ventilation to prevent the generation of
airborne dust.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o General Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling the compound.[1]

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated area.

Protect from moisture.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of 2',7-Dihydroxy-5,8-dimethoxyflavanone and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Characterization:
e Unused 2',7-Dihydroxy-5,8-dimethoxyflavanone should be considered chemical waste.

o Contaminated materials, such as gloves, weighing paper, and pipette tips, should also be
disposed of as chemical waste.

Disposal Procedure:
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o Collection: Collect all waste materials in a designated, properly labeled, and sealed
container.

» Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name.

o Disposal: Dispose of the chemical waste through a licensed professional waste disposal
service. Do not dispose of it down the drain or in the regular trash.

» Spill Cleanup: In case of a spill, immediately clean it up while wearing appropriate PPE.
Sweep up the solid material, place it in a suitable container for disposal, and decontaminate
the spill site.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 2',7-Dihydroxy-5,8-
dimethoxyflavanone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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